Cas no 1702190-94-0 (1H-1,2,4-Triazol-3-amine, 1-[(3,3-difluorocyclopentyl)methyl]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 1-[(3,3-difluorocyclopentyl)methyl]-
• CAS No: 1702190-94-0
• MF: C₈H₁₂F₂N₄
• MW: 202.204487800598
• CID: 5846195
• PubChem ID: 130487331
• Update Time: 2025-07-17

1H-1,2,4-Triazol-3-amine, 1-[(3,3-difluorocyclopentyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-[(3,3-difluorocyclopentyl)methyl]-
• 1702190-94-0
• EN300-804429
• 1-[(3,3-Difluorocyclopentyl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H12F2N4/c9-8(10)2-1-6(3-8)4-14-5-12-7(11)13-14/h5-6H,1-4H2,(H2,11,13)
• InChI Key： VRSSGTYDFODIPP-UHFFFAOYSA-N
• SMILES： N1(CC2CCC(F)(F)C2)C=NC(N)=N1

Computed Properties

• Exact Mass: 202.10300272g/mol
• Monoisotopic Mass: 202.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 352.9±38.0 °C(Predicted)
• pka: 4.90±0.12(Predicted)

Additional information on 1H-1,2,4-Triazol-3-amine, 1-[(3,3-difluorocyclopentyl)methyl]-

Professional Introduction to 1H-1,2,4-Triazol-3-amine, 1-[(3,3-difluorocyclopentyl)methyl]- (CAS No. 1702190-94-0)

1H-1,2,4-Triazol-3-amine, 1-[(3,3-difluorocyclopentyl)methyl]-, identified by the CAS number 1702190-94-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 1H-1,2,4-triazole core and a 3,3-difluorocyclopentylmethyl substituent, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery and development.

The 1H-1,2,4-triazole moiety is a key pharmacophore in many bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. This scaffold is known for its stability and versatility in forming hydrogen bonds and π-stacking interactions, which are crucial for drug-receptor binding affinity. The 3,3-difluorocyclopentylmethyl group introduces additional electronic and steric effects into the molecule, which can modulate its pharmacokinetic properties and enhance its bioavailability. The fluorine atoms in this substituent can also improve metabolic stability by resisting hydrolysis and oxidation.

In recent years, there has been a growing interest in the development of novel triazole derivatives as potential therapeutic agents. The 1H-1,2,4-triazol-3-amine scaffold has been extensively studied for its antimicrobial, antiviral, anti-inflammatory, and anticancer properties. For instance, derivatives of this class have shown promising activity against drug-resistant bacterial strains by inhibiting essential bacterial enzymes. Additionally, some triazole compounds have demonstrated efficacy in targeting viral proteases and polymerases, making them valuable candidates for antiviral therapies.

The introduction of the 3,3-difluorocyclopentylmethyl group into the 1H-1,2,4-triazol-3-amine structure may confer additional advantages such as improved solubility in both aqueous and lipid environments. This dual solubility profile is highly desirable for oral formulations and parenteral administration. Furthermore, the fluorine atoms can enhance the compound's interaction with biological targets by increasing electron density in specific regions of the molecule. This modulation can lead to higher binding affinity and improved pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how 1H-1,2,4-triazol-3-amine, 1-[(3,3-difluorocyclopentyl)methyl] interacts with various biological targets. These studies have suggested that the compound may exhibit inhibitory activity against certain kinases and proteases that are implicated in cancer progression. Additionally, preliminary data indicate that this molecule might possess anti-inflammatory properties by modulating cytokine production pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the triazole ring followed by functional group transformations to incorporate the 3,3-difluorocyclopentylmethyl moiety. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved scalability.

In conclusion,1H-1,2,4-Triazol-3-amine, 1-[(3, 3-difluorocyclopentyl)methyl] (CAS No. 1702190940) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of the 1H, 1, 2, 4-triazole core with the (3, 3-difluorocyclopentyl)methyl substituent offers a promising platform for developing new drugs targeting various diseases. As research continues to uncover new biological activities of this compound, it is likely to play an increasingly important role in future drug discovery efforts.